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The primary mechanism of action of the active metabolite of Lu AF90103, compound 42d, is its
partial agonism on the GIuN1/GIuN2B subtype of the NMDA receptor.[1][2][3][4][5] NMDA
receptors are critical for synaptic plasticity, learning, and memory. Their dysfunction has been
implicated in various neurological and psychiatric conditions. Unlike NMDA receptor
antagonists like ketamine, which can have psychotomimetic side effects, the partial agonism at
the glycine site is hypothesized to offer a therapeutic effect with a better safety profile.[2]

Signaling Pathway

The binding of compound 42d to the GIuN1 subunit of the NMDA receptor facilitates the influx
of calcium ions (Ca2+) into the neuron, but to a lesser extent than a full agonist. This
modulated Ca2+ influx is thought to trigger downstream signaling cascades involved in
neuroplasticity, such as the activation of Ca2+/calmodulin-dependent protein kinase Il (CaMKII)
and extracellular signal-regulated kinase (ERK), ultimately leading to changes in gene
expression and protein synthesis that underpin the antidepressant effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15578052?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.4c01477?ref=vi_structural-biology-drug-discovery
https://pubs.acs.org/doi/pdf/10.1021/acs.jmedchem.4c01477?ref=vi_structural-biology-drug-discovery
https://www.researchgate.net/publication/385946414_Advancements_in_NMDA_Receptor-Targeted_Antidepressants_From_d-Cycloserine_Discovery_to_Preclinical_Efficacy_of_Lu_AF90103
https://pubmed.ncbi.nlm.nih.gov/39560374/
https://pubmed.ncbi.nlm.nih.gov/39560374/
https://acs.figshare.com/articles/dataset/Advancements_in_NMDA_Receptor-Targeted_Antidepressants_From_d_Cycloserine_Discovery_to_Preclinical_Efficacy_of_Lu_AF90103/27854349
https://acs.figshare.com/articles/dataset/Advancements_in_NMDA_Receptor-Targeted_Antidepressants_From_d_Cycloserine_Discovery_to_Preclinical_Efficacy_of_Lu_AF90103/27854349
https://acs.figshare.com/articles/dataset/Advancements_in_NMDA_Receptor-Targeted_Antidepressants_From_d_Cycloserine_Discovery_to_Preclinical_Efficacy_of_Lu_AF90103/27854349
https://www.benchchem.com/product/b15578052/docs#mechanism-of-action-targeting-the-nmda-receptor
https://www.benchchem.com/product/b15578052/docs#mechanism-of-action-targeting-the-nmda-receptor
https://www.benchchem.com/product/b15578052/docs#mechanism-of-action-targeting-the-nmda-receptor
https://www.benchchem.com/product/b15578052/docs#mechanism-of-action-targeting-the-nmda-receptor
https://www.benchchem.com/product/b15578052?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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